ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate

• IUPAC Name: ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H15Cl2NO4/c1-3-24-17(22)10-5-4-6-11(9-10)20-16(21)14-12(18)7-8-13(19)15(14)23-2/h4-9H,3H2,1-2H3,(H,20,21)
• InChI Key: ILALKKNMNLGXKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2OC)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

Ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate, also known as diclofenac ethyl ester, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a derivative of diclofenac, which is a well-known NSAID used for the treatment of various inflammatory conditions. Ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is synthesized by the esterification of diclofenac with ethanol.

Mechanism of Action

The mechanism of action of ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is similar to that of ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate. It works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are chemical messengers that are involved in the inflammatory response. By inhibiting their production, ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate reduces inflammation and pain.
Biochemical and Physiological Effects:
Ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It is rapidly absorbed after oral administration and reaches peak plasma concentrations within 1-2 hours. It is extensively metabolized in the liver and excreted in the urine. The half-life of ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is approximately 2-3 hours.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action and pharmacokinetics. It is also readily available and relatively inexpensive. However, there are some limitations to its use. It has a short half-life, which may limit its effectiveness in some experiments. It may also have off-target effects that could interfere with the interpretation of results.

Future Directions

There are several future directions for research on ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate. One area of interest is the development of new formulations that can improve its pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of its potential use in combination with other drugs for the treatment of inflammatory conditions. Additionally, there is ongoing research on the role of ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate involves the reaction of ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate with ethanol in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours until the ester is formed. The product is then purified by recrystallization to obtain a pure compound.

Scientific Research Applications

Ethyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been widely used in scientific research for its anti-inflammatory and analgesic properties. It has been used in preclinical studies to investigate its efficacy in the treatment of various inflammatory conditions, including arthritis, colitis, and neuropathic pain. It has also been used in pharmacokinetic and pharmacodynamic studies to understand its mechanism of action and its effects on the body.